Cas no 1346526-57-5 (3,6-Dihydro-2H-pyran-5-ylboronic acid)

• Product Name: 3,6-Dihydro-2H-pyran-5-ylboronic acid
• CAS No: 1346526-57-5
• MF: C₅H₉BO₃
• MW: 127.934161901474
• CID: 2125901
• Update Time: 2025-06-08

3,6-Dihydro-2H-pyran-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• B-(5,6-dihydro-2H-pyran-3-yl)Boronic acid
• (5,6-Dihydro-2H-pyran-3-yl)boronic acid
• Boronicacid,B-(5,6-dihydro-2H-pyran-3-yl)-
• 3,6-Dihydro-2H-pyran-5-ylboronic acid

• Inchi： 1S/C5H9BO3/c7-6(8)5-2-1-3-9-4-5/h2,7-8H,1,3-4H2
• InChI Key： DQAIXHPWEKCVPG-UHFFFAOYSA-N
• SMILES： O1CC(B(O)O)=CCC1

Computed Properties

• Exact Mass: 128.064
• Monoisotopic Mass: 128.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3,6-Dihydro-2H-pyran-5-ylboronic acid

Introduction to 3,6-Dihydro-2H-pyran-5-ylboronic acid (CAS No. 1346526-57-5) and Its Emerging Applications in Chemical Biology

3,6-Dihydro-2H-pyran-5-ylboronic acid, identified by the CAS number 1346526-57-5, is a boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Boronic acids are well-known for their unique reactivity and utility in various synthetic transformations, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the construction of complex organic molecules. The presence of the dihydro-pyran scaffold in this compound imparts distinct structural and electronic properties, making it a versatile intermediate in the synthesis of biologically active compounds.

The compound’s structure consists of a five-membered dihydro-pyran ring substituted with a boronic acid functional group at the 5-position. This arrangement not only enhances its solubility in polar organic solvents but also facilitates its participation in various catalytic reactions. Boronic acids are particularly valued for their ability to undergo reversible coordination with metals, which is essential for transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry, enabling the efficient assembly of carbon-carbon bonds, which is crucial for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives as pharmacophores or intermediates in drug synthesis. The dihydro-pyran moiety, in particular, has been explored for its potential to enhance the bioavailability and metabolic stability of therapeutic agents. This structural feature is often incorporated into drug candidates to improve their pharmacokinetic profiles while maintaining or enhancing their biological activity. The boronic acid group itself can serve as a handle for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological targets.

One of the most notable applications of 3,6-Dihydro-2H-pyran-5-ylboronic acid is in the synthesis of novel heterocyclic compounds that exhibit promising biological activities. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity often correlates with biological potency. The dihydro-pyran scaffold is particularly interesting because it can be easily modified to yield a wide range of derivatives with distinct chemical and biological properties. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research.

Recent advancements in computational chemistry have further enhanced the utility of 3,6-Dihydro-2H-pyran-5-ylboronic acid. Molecular modeling studies have demonstrated that this compound can interact with specific amino acid residues in protein targets, providing insights into its binding mode and potential therapeutic efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds. By leveraging machine learning algorithms and large datasets, researchers can predict the binding affinity and pharmacokinetic properties of boronic acid derivatives before conducting costly experimental validations.

The role of 3,6-Dihydro-2H-pyran-5-ylboronic acid in materials science is also emerging as an area of interest. Boron-containing compounds are known for their ability to form stable coordination complexes with metals, which can be exploited in various catalytic systems. For example, this compound has been investigated as a ligand or co-ligand in transition-metal catalysis for polymerization reactions and other organic transformations. The development of novel catalysts is essential for sustainable chemistry, as it allows for more efficient use of resources and reduced environmental impact.

The synthesis of 3,6-Dihydro-2H-pyran-5-ylboronic acid itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on scales suitable for industrial applications. Continuous flow chemistry, for instance, has been employed to enhance reaction efficiency and scalability while minimizing waste generation.

The pharmaceutical industry has shown particular interest in boronic acid derivatives due to their broad spectrum of biological activities. Beyond kinase inhibitors, these compounds have been explored as antiviral agents, anti-inflammatory drugs, and even neuroprotective agents. The ability to fine-tune the structure of 3,6-Dihydro-2H-pyran-5-ylboronic acid derivatives allows researchers to target specific disease mechanisms with high precision. This level of structural control is critical for developing drugs that exhibit high selectivity and minimal side effects.

Future directions in the study of 3,6-Dihydro-2H-pyran-5-ylboronic acid may include exploring its potential as a chiral building block for enantioselective synthesis. Chirality plays a crucial role in pharmaceuticals, as many biologically active molecules exist as enantiomers with distinct biological activities. By incorporating chiral centers into boronic acid derivatives derived from this compound, researchers can develop enantiomerically pure drugs that maximize therapeutic efficacy while minimizing adverse effects.

In conclusion,3,6-Dihydro-2H-pyran-5-ylboronic acid (CAS No. 1346526-57-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing complex organic molecules with potential therapeutic applications across various disease areas. As research continues to uncover new methodologies for its synthesis and application,this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.